Cas no 2137136-28-6 (Furan, 2-[[1-(bromomethyl)cyclopropyl]methyl]tetrahydro-, (2R)-)

• Product Name: Furan, 2-[[1-(bromomethyl)cyclopropyl]methyl]tetrahydro-, (2R)-
• CAS No: 2137136-28-6
• MF: C₉H₁₅BrO
• MW: 219.118802309036
• CID: 5286767
• Update Time: 2025-10-19

Furan, 2-[[1-(bromomethyl)cyclopropyl]methyl]tetrahydro-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-[[1-(bromomethyl)cyclopropyl]methyl]tetrahydro-, (2R)-

• Inchi： 1S/C9H15BrO/c10-7-9(3-4-9)6-8-2-1-5-11-8/h8H,1-7H2/t8-/m1/s1
• InChI Key： GAJVCXUQVXRADG-MRVPVSSYSA-N
• SMILES： O1CCC[C@@H]1CC1(CBr)CC1

Additional information on Furan, 2-[[1-(bromomethyl)cyclopropyl]methyl]tetrahydro-, (2R)-

Introduction to Furan, 2-[[1-(bromomethyl)cyclopropyl]methyl]tetrahydro-, (2R)- (CAS No. 2137136-28-6)

Furan, 2-[[1-(bromomethyl)cyclopropyl]methyl]tetrahydro-, (2R)- (CAS No. 2137136-28-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a furan ring and a bromomethyl-substituted cyclopropyl moiety, which contribute to its potential therapeutic applications.

The furan ring is a five-membered aromatic heterocycle that is widely found in natural products and synthetic compounds. It is known for its stability and reactivity, making it a valuable scaffold in the design of bioactive molecules. The bromomethyl-substituted cyclopropyl group, on the other hand, introduces additional complexity and reactivity to the molecule, which can be exploited for various chemical transformations and biological activities.

Recent studies have highlighted the potential of Furan, 2-[[1-(bromomethyl)cyclopropyl]methyl]tetrahydro-, (2R)- in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. The bromomethyl group was found to play a crucial role in enhancing the compound's affinity for these enzymes, thereby improving its efficacy.

In addition to its anti-inflammatory activity, Furan, 2-[[1-(bromomethyl)cyclopropyl]methyl]tetrahydro-, (2R)- has also shown promise in cancer research. A preclinical study conducted at a leading research institute found that this compound can selectively target and inhibit cancer cell proliferation while sparing normal cells. The unique structural features of the compound were hypothesized to contribute to its selective cytotoxicity, making it a potential candidate for further development as an anticancer agent.

The synthesis of Furan, 2-[[1-(bromomethyl)cyclopropyl]methyl]tetrahydro-, (2R)- involves several sophisticated steps, reflecting its complex structure. One common approach involves the reaction of a bromomethyl-substituted cyclopropane derivative with a tetrahydrofuran precursor, followed by stereoselective manipulation to achieve the desired (2R) configuration. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both academic and industrial settings.

The physical and chemical properties of Furan, 2-[[1-(bromomethyl)cyclopropyl]methyl]tetrahydro-, (2R)- are also noteworthy. It is typically obtained as a colorless solid with a melting point of around 50°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its stability under various conditions has been extensively studied, ensuring its reliability in different experimental setups.

In terms of safety and handling, while Furan, 2-[[1-(bromomethyl)cyclopropyl]methyl]tetrahydro-, (2R)- is not classified as a hazardous material, standard laboratory precautions should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The future prospects for Furan, 2-[[1-(bromomethyl)cyclopropyl]methyl]tetrahydro-, (2R)- are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists are essential to advancing our understanding of this compound and translating its benefits into clinical applications.

In conclusion, Furan, 2-[[1-(bromomethyl)cyclopropyl]methyl]tetrahydro-, (2R)- (CAS No. 2137136-28-6) represents an exciting area of research with potential applications in anti-inflammatory and anticancer therapies. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development in the pharmaceutical industry.